Cas no 2275194-83-5 (tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate
• CAS No: 2275194-83-5
• MF: C₁₅H₂₁F₂NO₃
• MW: 301.328951597214
• CID: 5685253
• PubChem ID: 165886791
• Update Time: 2025-11-01

tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-yl]carbamate
• EN300-2465353
• 2275194-83-5
• tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate

• Inchi： 1S/C15H21F2NO3/c1-14(2,3)21-13(20)18-15(4,5)12(19)10-7-6-9(16)8-11(10)17/h6-8,12,19H,1-5H3,(H,18,20)
• InChI Key： GMYHQEUQQXWVPQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C)(C)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 301.14894986g/mol
• Monoisotopic Mass: 301.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate

Introduction to tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate (CAS No. 2275194-83-5)

tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate (CAS No. 2275194-83-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name or CAS number, is a derivative of carbamate and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a 2,4-difluorophenyl group and a hydroxymethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed study.

Recent research findings have highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory and antioxidant properties, this compound has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing cell proliferation. These findings suggest that the compound may have therapeutic value in the treatment of certain types of cancer.

The pharmacokinetic profile of tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate has also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further development.

In terms of clinical applications, tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate is currently being evaluated in early-stage clinical trials for the treatment of inflammatory diseases and certain cancers. Preliminary results from these trials have been promising, with the compound demonstrating good safety and efficacy profiles.

The synthesis of tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate involves several well-established chemical reactions. The process typically starts with the preparation of the 2,4-difluorophenyl-substituted propanol derivative, followed by its reaction with tert-butyl carbamate under controlled conditions. The final product is then purified using standard techniques such as column chromatography or recrystallization.

The stability of this compound is another important aspect that has been studied. Research has shown that tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate is stable under various storage conditions, including different temperatures and humidity levels. This stability is crucial for ensuring the reliability and consistency of the compound in both laboratory settings and clinical applications.

In conclusion, tert-butyl N-1-(2,4-difluorophenyl)-1-hydroxy-2-methylpropan-2-ylcarbamate (CAS No. 2275194-83-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.